2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[2-(morpholine-4-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C16H22N2O3/c1-16(2,3)15(20)17-13-7-5-4-6-12(13)14(19)18-8-10-21-11-9-18/h4-7H,8-11H2,1-3H3,(H,17,20)
• InChI Key: LRXRHUDKZHYVNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=CC=C1C(=O)N2CCOCC2
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide, also known as DMAP, is a chemical compound that has been widely studied for its potential applications in scientific research. DMAP is a member of the amide class of organic compounds, which are characterized by the presence of a carbonyl group (C=O) attached to an amino group (NH2). DMAP has a molecular formula of C16H23N2O3, and a molecular weight of 293.37 g/mol.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide as a catalyst is still not fully understood, but it is believed to involve the formation of a complex between 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide and the substrate molecule. This complex then undergoes a series of reactions that ultimately lead to the desired product.
Biochemical and Physiological Effects
2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide does not have any known biochemical or physiological effects in the human body. However, it should be noted that 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide is a potentially hazardous chemical and should be handled with care.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide as a catalyst in lab experiments is its high catalytic activity and selectivity. 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide is also relatively inexpensive and readily available, making it a popular choice for many researchers. However, 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide does have some limitations, including its potential toxicity and the fact that it is not always compatible with certain reaction conditions.

Future Directions

There are several potential future directions for research involving 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide. One area of interest is the development of new synthetic methods that utilize 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide as a catalyst. Additionally, researchers are exploring the use of 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide in the synthesis of new pharmaceutical compounds and other complex organic molecules. Finally, there is ongoing research into the potential toxic effects of 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide and ways to minimize its impact on human health and the environment.

Synthesis Methods

2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide can be synthesized using a variety of methods, including the reaction of 2,2-dimethylpropionyl chloride with 4-morpholinecarboxylic acid, followed by the addition of N,N-dimethylformamide (DMF) and triethylamine (TEA). The resulting product is then purified using column chromatography to obtain pure 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide.

Scientific Research Applications

2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide has been used extensively in scientific research due to its ability to act as a catalyst in a variety of chemical reactions. Specifically, 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide is commonly used as a catalyst for the esterification of carboxylic acids, the acylation of amines, and the deacylation of amides. Additionally, 2,2-dimethyl-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide has been shown to be an effective catalyst for the synthesis of peptides and other complex organic molecules.